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Compound of Interest

Compound Name: 3,4-Dimethoxyphenylacetone

Cat. No.: B057033

This document provides comprehensive guidance on the safe and compliant disposal of 3,4-
Dimethoxyphenylacetone (CAS No. 776-99-8), also known as Veratryl Acetone. Adherence to
these procedures is critical for ensuring laboratory safety, protecting the environment, and
maintaining regulatory compliance. The primary method for disposal is through a licensed
hazardous waste management service.[1][2] Under no circumstances should this chemical be
disposed of via sanitary sewers or regular municipal trash.[3][4][5][6]

Hazard Assessment and Safety Overview

3,4-Dimethoxyphenylacetone is a ketone that may be harmful if swallowed, inhaled, or
absorbed through the skin, and it may cause irritation to the skin and eyes.[1] One Safety Data
Sheet (SDS) classifies it as "Harmful if swallowed" (H302).[7] It is incompatible with strong
oxidizing agents and strong acids.[8] Therefore, proper personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times
when handling this compound.[1] All handling and waste collection should be performed in a
well-ventilated area or a chemical fume hood.[8]

Quantitative Data and Physical Properties

The following table summarizes key physical and safety data for 3,4-
Dimethoxyphenylacetone. This information is essential for safe handling and for completing
hazardous waste manifests.
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Property Value Source

CAS Number 776-99-8 [1]8]

Molecular Formula C11H1403 [1]09]

Molecular Weight 194.23 g/mol [1119]
Powder, liquid, or clear brown

Appearance ] o [1]18]
viscous liquid

- ) 152 - 154 °C (at 35 hPa); ~198

Boiling Point [7119]
°C

Flash Point >112°C/>233.6 °F [9][10]

Incompatibilities

Strong oxidizing agents, strong

acids

[8]

Storage Temperature

Cool, dry, well-ventilated place;
10°C - 25°C

[1]9]

Detailed Disposal Protocol

This protocol outlines the step-by-step procedure for the collection and disposal of 3,4-

Dimethoxyphenylacetone waste.

Objective: To safely collect, label, store, and arrange for the disposal of 3,4-

Dimethoxyphenylacetone waste in accordance with hazardous waste regulations.

Materials:

secure lid)[3][6]

Hazardous Waste Label

Appropriate Personal Protective Equipment (PPE)

Secondary containment bin[3][11]

Designated hazardous waste container (must be chemically compatible, leak-proof, with a
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Procedure:

» Designate a Satellite Accumulation Area (SAA): Identify a specific location within the
laboratory, at or near the point of waste generation, to store the waste container.[11][12] This
area must be under the control of laboratory personnel, away from sinks or floor drains, and
clearly marked as a hazardous waste accumulation area.[6][11]

e Prepare the Waste Container:

o Select a clean, compatible container with a tightly sealing lid. The original product
container can be used.[11]

o Affix a "Hazardous Waste" label to the container before adding any waste.[13]
e Label the Container Correctly:
o Fill out the hazardous waste label completely.

o Write the full chemical name: "Waste 3,4-Dimethoxyphenylacetone”. Do not use
abbreviations or chemical formulas.[13]

o List all constituents and their approximate percentages, including any solvents. The total
should equal 100%.[13]

o Indicate the associated hazards (e.g., "Harmful,” "Irritant").[12]
o Fill in the generator's contact information and the container's start date.[12]
» Waste Collection:
o Carefully transfer the waste 3,4-Dimethoxyphenylacetone into the prepared container.
o If collecting a solution, categorize it as a hon-halogenated solvent waste.[13]

o Keep the waste container securely closed at all times, except when adding waste.[3][5]
This is a critical regulatory requirement.

o Store the Waste Container:
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o Place the sealed container in a secondary containment bin within the designated SAA to
prevent spills and leaks.[3]

o Ensure the waste is segregated from incompatible materials, particularly strong acids and
oxidizers.[12]

o Do not accumulate more than 55 gallons of chemical waste (or 1 quart of acutely
hazardous waste) in the SAA.[5][11]

o Arrange for Disposal:
o Once the container is full or when waste is no longer being generated, date the label.[12]

o Contact your institution's Environmental Health & Safety (EHS) department or a certified
hazardous waste contractor to schedule a waste pickup.[3][13]

o Do not transport hazardous waste outside of the laboratory yourself.[5]

Disposal Workflow Visualization

The following diagram illustrates the logical steps and decision points in the proper disposal
process for 3,4-Dimethoxyphenylacetone.
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Workflow for the safe disposal of 3,4-Dimethoxyphenylacetone waste.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support



https://www.benchchem.com/product/b057033?utm_src=pdf-body-img
https://www.benchchem.com/product/b057033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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